Cas no 2639405-88-0 (methyl 5-(4-amino-2-chlorophenoxy)methylfuran-2-carboxylate)

• Product Name: methyl 5-(4-amino-2-chlorophenoxy)methylfuran-2-carboxylate
• CAS No: 2639405-88-0
• MF: C₁₃H₁₂ClNO₄
• MW: 281.691682815552
• CID: 5663622
• PubChem ID: 165896225
• Update Time: 2025-06-13

methyl 5-(4-amino-2-chlorophenoxy)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-[(4-amino-2-chlorophenoxy)methyl]furan-2-carboxylate
• 2639405-88-0
• EN300-27729171
• methyl 5-(4-amino-2-chlorophenoxy)methylfuran-2-carboxylate

• Inchi： 1S/C13H12ClNO4/c1-17-13(16)12-5-3-9(19-12)7-18-11-4-2-8(15)6-10(11)14/h2-6H,7,15H2,1H3
• InChI Key： BGAIEHXVTPIZJF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1=CC=C(C(=O)OC)O1)N

Computed Properties

• Exact Mass: 281.0454856g/mol
• Monoisotopic Mass: 281.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.7Ų

Additional information on methyl 5-(4-amino-2-chlorophenoxy)methylfuran-2-carboxylate

Exploring the Chemistry and Applications of Methyl 5-(4-amino-2-chlorophenoxy)methylfuran-2-carboxylate (CAS No. 2639405-88-0)

The compound methyl 5-(4-amino-2-chlorophenoxy)methylfuran-2-carboxylate (CAS No. 2639405-88-0) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This furancarboxylate derivative combines a chlorophenoxy moiety with an aminomethylfuran backbone, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutic agents or crop protection solutions.

In the context of current scientific trends, this compound aligns with several hot topics in medicinal chemistry, including the search for heterocyclic compounds with enhanced bioavailability and the development of multi-target drug candidates. The presence of both amino and ester functional groups in methyl 5-(4-amino-2-chlorophenoxy)methylfuran-2-carboxylate makes it particularly interesting for structure-activity relationship studies. Many researchers are investigating similar furan-based derivatives as potential leads for addressing antibiotic resistance or developing new anti-inflammatory agents.

The synthetic pathway for 2639405-88-0 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Recent advances in green chemistry have prompted investigations into more sustainable production methods for such compounds, addressing growing concerns about environmentally friendly synthesis in the chemical industry. The chlorophenoxy segment of the molecule has drawn particular interest from researchers working on targeted drug delivery systems, as similar structures have shown promise in enhancing cellular uptake.

From an analytical perspective, methyl 5-(4-amino-2-chlorophenoxy)methylfuran-2-carboxylate presents interesting challenges and opportunities. Modern spectroscopic techniques such as NMR (both ¹H and ¹³C), mass spectrometry, and infrared spectroscopy are essential for characterizing this compound. The growing field of computational chemistry has also contributed to understanding its molecular properties, with researchers using molecular docking studies to predict potential biological interactions.

In pharmaceutical applications, the amino-chlorophenoxy-furan structure has shown potential in preliminary studies as a privileged scaffold for drug discovery. While 2639405-88-0 itself may not be a final drug candidate, its structural features make it valuable for lead optimization in various therapeutic areas. Current research trends focus on modifying such scaffolds to improve drug-like properties while maintaining or enhancing biological activity. This aligns with the pharmaceutical industry's growing emphasis on rational drug design and structure-based optimization.

The agrochemical sector has also shown interest in furan-carboxylate derivatives like methyl 5-(4-amino-2-chlorophenoxy)methylfuran-2-carboxylate. These compounds are being evaluated for their potential as plant growth regulators or pest control agents, particularly in the development of next-generation crop protection products with improved environmental profiles. The chlorophenoxy component may contribute to herbicidal activity, while the furan carboxylate moiety could influence systemic movement within plants.

Quality control and analytical method development for 2639405-88-0 represent another important area of investigation. Researchers are developing HPLC and LC-MS methods for precise quantification and impurity profiling, crucial for both research and potential commercial applications. The compound's stability under various conditions is also being studied, with particular attention to pH-dependent degradation and photostability - key factors in formulation development.

Looking forward, methyl 5-(4-amino-2-chlorophenoxy)methylfuran-2-carboxylate serves as an excellent example of how molecular hybridization strategies can yield compounds with interesting properties. By combining features from different bioactive classes, chemists can explore new structure-activity landscapes. This approach is particularly relevant in the current push for novel chemical entities that can address emerging challenges in human health and agriculture. As research continues, we can expect to see more publications exploring the full potential of this versatile chemical building block and its derivatives.